Cas no 63084-99-1 (4,4’-Bis-(methylthio)-benzophenone)

• Product Name: 4,4’-Bis-(methylthio)-benzophenone
• CAS No: 63084-99-1
• MF: C₁₅H₁₄OS₂
• MW: 274.401061534882
• MDL: MFCD20041439
• CID: 958678
• PubChem ID: 291368
• Update Time: 2025-10-31

4,4’-Bis-(methylthio)-benzophenone Chemical and Physical Properties

Names and Identifiers

• Bis(4-methylsulfanylphenyl)methanone
• 4,4'-(dimethylthio)benzophenone
• 4,4'-bis(methylhio)benzophenone
• 4,4'-bis(methylthio)benzophenone
• 4,4'-bis-(methylthio)benzophenone
• 4,4'-bis-methylsulfanyl-benzophenone
• 4,4'-dimethylthiobenzophenone
• AC1L6FPM
• AC1Q5ELB
• AG-J-62216
• AR-1I0587
• bis[4-(methylsulfanyl)phenyl]methanone
• CTK2F8685
• NSC156568
• SureCN6182687
• ZBIAQUSSQDJCSS-UHFFFAOYSA-N
• Bis(4-(methylthio)phenyl)methanone
• 4,4'-Bis-(methylthio)-benzophenone
• SCHEMBL6182687
• bis-(4-methylsulfanyl-phenyl)-methanone
• NSC 156568
• 4,4'-dimethylmercaptobenzophenone
• DTXSID40303087
• NSC-156568
• 63084-99-1
• 4,4’-Bis-(methylthio)-benzophenone

• MDL： MFCD20041439
• Inchi： 1S/C15H14OS2/c1-17-13-7-3-11(4-8-13)15(16)12-5-9-14(18-2)10-6-12/h3-10H,1-2H3
• InChI Key： ZBIAQUSSQDJCSS-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C(C1C=CC(=CC=1)SC)=O

Computed Properties

• Exact Mass: 274.04872
• Monoisotopic Mass: 274.04860741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 67.7Ų

Experimental Properties

• PSA: 17.07
• LogP: 4.36140

Additional information on 4,4’-Bis-(methylthio)-benzophenone

Chemical Profile of 4,4’-Bis-(methylthio)-benzophenone (CAS No. 63084-99-1)

4,4’-Bis-(methylthio)-benzophenone, identified by its Chemical Abstracts Service (CAS) number 63084-99-1, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the benzophenone family, characterized by a central benzene ring system substituted with two phenyl groups. The presence of methylthio (-SCH₃) groups at the 4-position of each phenyl ring introduces unique electronic and steric properties, making it a versatile intermediate in synthetic chemistry and a potential candidate for various applications.

The molecular structure of 4,4’-Bis-(methylthio)-benzophenone consists of a rigid aromatic core, which contributes to its stability and reactivity under specific conditions. The methylthio groups not only enhance the compound's solubility in organic solvents but also influence its interaction with biological molecules. This dual functionality has been exploited in recent studies for developing novel photoactive materials and as a precursor in the synthesis of more complex molecules.

In the realm of pharmaceutical research, 4,4’-Bis-(methylthio)-benzophenone has been investigated for its potential role in modulating biological pathways. Preliminary studies suggest that this compound may exhibit properties relevant to photodynamic therapy (PDT) and as a photosensitizer in drug delivery systems. The ability of benzophenone derivatives to absorb light in the visible spectrum makes them promising candidates for applications where light-induced reactions are desired.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 4,4’-Bis-(methylthio)-benzophenone, allowing researchers to explore its derivatives with tailored functionalities. For instance, functionalization at the positions adjacent to the methylthio groups can lead to compounds with enhanced bioavailability or specific targeting capabilities. This flexibility has opened new avenues for drug discovery and material science applications.

The compound's behavior in various chemical environments has also been studied, particularly in terms of its photophysical properties. 4,4’-Bis-(methylthio)-benzophenone demonstrates interesting fluorescence characteristics when excited by UV light, which could be leveraged in fluorescent labeling and sensing applications. Additionally, its stability under different conditions makes it suitable for industrial processes where thermal and chemical resistance is crucial.

From an industrial perspective, 4,4’-Bis-(methylthio)-benzophenone finds utility as an intermediate in the production of dyes, pigments, and agrochemicals. Its aromatic structure provides a scaffold for further chemical modifications, enabling the synthesis of compounds with specific color properties or biological activities. The demand for high-purity forms of this compound has increased due to its role in fine chemical synthesis.

The environmental impact of using 4,4’-Bis-(methylthio)-benzophenone has also been considered in recent research. Studies have focused on its biodegradability and potential effects on aquatic ecosystems. Efforts are underway to develop greener synthetic routes that minimize waste and reduce environmental footprint while maintaining high yields and purity standards.

In conclusion, 4,4’-Bis-(methylthio)-benzophenone (CAS No. 63084-99-1) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and industrial chemistry. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop innovative solutions in these fields. As synthetic techniques continue to evolve, the potential applications of this compound are expected to expand further.